molecular formula C7H10F2O2 B6282641 2-(2,2-difluoroethyl)pent-4-enoic acid CAS No. 1854991-42-6

2-(2,2-difluoroethyl)pent-4-enoic acid

Cat. No. B6282641
CAS RN: 1854991-42-6
M. Wt: 164.1
InChI Key:
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Description

Chemical Reactions Analysis

2,2-Difluoro-4-pentenoic acid is involved in the iodolactonization reaction to give the corresponding gamma-lactone, which is converted to prepare 5-hydroxy-3,3-difluoropiperidine .

Safety and Hazards

2,2-Difluoro-4-pentenoic acid causes severe skin burns and eye damage .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-difluoroethyl)pent-4-enoic acid involves the addition of a difluoroethyl group to pent-4-enoic acid.", "Starting Materials": [ "Pent-4-enoic acid", "1,1-Difluoroethane", "Sodium hydride", "Tetrahydrofuran", "Dimethylformamide", "Chloroacetic acid", "Sodium hydroxide" ], "Reaction": [ "Pent-4-enoic acid is reacted with sodium hydride in tetrahydrofuran to form the sodium salt of pent-4-enoic acid.", "1,1-Difluoroethane is reacted with sodium hydride in tetrahydrofuran to form the sodium salt of 2,2-difluoroethane.", "The sodium salt of pent-4-enoic acid and the sodium salt of 2,2-difluoroethane are reacted together in dimethylformamide to form 2-(2,2-difluoroethyl)pent-4-enoic acid.", "Chloroacetic acid and sodium hydroxide are used to adjust the pH of the reaction mixture to ensure complete conversion of the starting materials." ] }

CAS RN

1854991-42-6

Molecular Formula

C7H10F2O2

Molecular Weight

164.1

Purity

95

Origin of Product

United States

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